Cas no 921578-61-2 (N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide
• CAS No: 921578-61-2
• MF: C₂₄H₂₆FN₃O₂
• MW: 407.48054933548
• CID: 5842964
• PubChem ID: 16826756
• Update Time: 2025-11-05

N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-2-[2-(3-methylpiperidin-1-yl)quinolin-8-yl]oxyacetamide
• Acetamide, N-[(4-fluorophenyl)methyl]-2-[[2-(3-methyl-1-piperidinyl)-8-quinolinyl]oxy]-
• N-[(4-fluorophenyl)methyl]-2-{[2-(3-methylpiperidin-1-yl)quinolin-8-yl]oxy}acetamide
• AKOS024631735
• F2255-0312
• N-(4-fluorobenzyl)-2-((2-(3-methylpiperidin-1-yl)quinolin-8-yl)oxy)acetamide
• 921578-61-2
• N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide

• Inchi： 1S/C24H26FN3O2/c1-17-4-3-13-28(15-17)22-12-9-19-5-2-6-21(24(19)27-22)30-16-23(29)26-14-18-7-10-20(25)11-8-18/h2,5-12,17H,3-4,13-16H2,1H3,(H,26,29)
• InChI Key： CEINOMLXBTWOMY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)COC1=C2C(=CC=C1)C=CC(N1CCCC(C)C1)=N2

Computed Properties

• Exact Mass: 407.20090524g/mol
• Monoisotopic Mass: 407.20090524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 54.5Ų

Additional information on N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide

Comprehensive Overview of N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 921578-61-2)

The compound N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide, identified by its CAS No. 921578-61-2, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a quinoline core with a fluorophenyl and methylpiperidinyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. This article delves into the molecular characteristics, synthesis, and potential applications of this compound, while also addressing common queries and trending topics in the field.

One of the most intriguing aspects of N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide is its structural complexity. The quinoline scaffold is known for its versatility in medicinal chemistry, often serving as the backbone for drugs targeting infectious diseases and cancer. The addition of a fluorophenyl group enhances the molecule's binding affinity to specific biological targets, while the methylpiperidinyl moiety contributes to its pharmacokinetic properties. Such structural features are frequently searched by researchers looking for "novel quinoline derivatives" or "fluorophenyl-containing bioactive compounds", reflecting the growing demand for innovative therapeutic agents.

In recent years, the scientific community has shown heightened interest in kinase inhibitors, driven by their success in treating conditions like cancer and autoimmune disorders. N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide has been explored for its potential to inhibit specific kinases, a topic frequently queried in academic and industry circles. Searches for "kinase inhibitor mechanisms" or "quinoline-based kinase inhibitors" highlight the need for detailed information on such compounds. This molecule's ability to modulate kinase activity could pave the way for new treatments, aligning with the current focus on precision medicine and targeted therapy.

The synthesis of N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide involves multi-step organic reactions, including amide coupling and ether formation. These processes are critical for achieving high purity and yield, topics often searched by synthetic chemists under terms like "optimizing amide coupling reactions" or "quinoline ether synthesis". The compound's CAS No. 921578-61-2 serves as a unique identifier in chemical databases, facilitating its retrieval in studies focusing on structure-activity relationships (SAR) or drug design.

Beyond its potential therapeutic applications, N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide is also of interest in chemical biology. Researchers are investigating its role as a probe molecule to study enzyme interactions or cellular pathways. This aligns with trending searches for "small molecule probes in biology" and "chemical tools for target validation". The compound's fluorescence properties, derived from its quinoline core, further enhance its utility in imaging studies, a hot topic in biomedical research.

In conclusion, N-(4-fluorophenyl)methyl-2-{2-(3-methylpiperidin-1-yl)quinolin-8-yloxy}acetamide (CAS No. 921578-61-2) represents a compelling area of research at the intersection of medicinal chemistry and chemical biology. Its structural features, potential as a kinase inhibitor, and applicability as a probe molecule make it a subject of ongoing investigation. As the scientific community continues to explore quinoline derivatives and fluorophenyl-containing compounds, this molecule stands out for its versatility and promise in addressing unmet medical needs.